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Compound of Interest

Compound Name: LAS195319

Cat. No.: B15542463 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. While specific disposal procedures for LAS195319 (CAS Number: 1605328-04-

8) are not publicly available in safety data sheets (SDS), the following guidelines provide a

framework for its safe handling and disposal based on general principles of laboratory chemical

waste management.

It is imperative to treat LAS195319 as a potentially hazardous substance in the absence of

explicit safety and disposal information. A comprehensive risk assessment should be

conducted before handling and disposal.

Immediate Safety and Handling Precautions
Prior to disposal, ensure that all personnel are equipped with appropriate Personal Protective

Equipment (PPE). The minimum recommended PPE for handling potentially hazardous

compounds includes:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat or chemical-resistant apron.
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Respiratory Protection: If there is a risk of aerosolization or if handling a powder, a fume

hood or a fitted respirator may be necessary.

General Disposal Workflow
The disposal of any chemical waste should follow a structured procedure to ensure safety and

regulatory compliance. The following workflow outlines the general steps for the disposal of a

research compound like LAS195319.
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Pre-Disposal Assessment

Segregation and Containment

Disposal Pathway

Final Steps

Start: Identify LAS195319 Waste

Assess Potential Hazards
(Toxicity, Reactivity, Flammability)

Determine Physical State
(Solid, Liquid, Gas)

Segregate from Incompatible Wastes

Select Appropriate, Labeled, and Sealed Waste Container

Contact Environmental Health & Safety (EHS) for Guidance

Arrange for Hazardous Waste Pickup

Complete Hazardous Waste Manifest

Store in Designated Satellite Accumulation Area

End: Waste Collected by EHS

Click to download full resolution via product page

Caption: General workflow for the safe disposal of laboratory chemical waste.
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Quantitative Data for Waste Characterization
In the absence of a specific SDS for LAS195319, a preliminary waste characterization must be

performed. This involves estimating or determining key quantitative parameters to aid in proper

waste stream identification. The following table outlines the necessary data points.

Parameter Value Method of Determination

pH (for aqueous solutions) To be determined pH meter or pH indicator strips

Flash Point Unknown; assume flammable

Consult literature for similar

compounds or conduct

analysis

Toxicity Unknown; assume highly toxic
Review any available internal

data or literature on analogs

Reactivity
Unknown; check for reactive

functional groups
Chemical structure analysis

Concentration of LAS195319 To be determined
Gravimetric or Spectroscopic

analysis

Detailed Disposal Protocol
Based on general best practices for chemical waste, the following step-by-step protocol should

be followed for the disposal of LAS195319:

Waste Identification and Segregation:

Clearly label all waste containers containing LAS195319 with the full chemical name, CAS

number (1605328-04-8), and the words "Hazardous Waste".

Segregate LAS195319 waste from other waste streams, particularly from incompatible

materials such as strong oxidizing or reducing agents.

Containerization:

Use a chemically resistant, leak-proof container with a secure screw-top cap.
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Ensure the container is appropriate for the physical state of the waste (solid or liquid).

Do not overfill the container; leave at least 10% headspace to allow for expansion.

Storage:

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA).

The SAA should be a secondary containment bin located in a well-ventilated area, away

from sources of ignition and incompatible chemicals.

Disposal Request and Pickup:

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a hazardous waste pickup.

Provide the EHS department with all available information on LAS195319, including its

name, CAS number, quantity, and any known or suspected hazards.

Complete all required hazardous waste manifest forms as provided by your EHS

department.

Signaling Pathway for Institutional Waste
Management
The logical flow of communication and action for proper waste disposal within a research

institution is crucial for safety and compliance.
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Caption: Communication and responsibility pathway for hazardous waste disposal.

Disclaimer: This document provides general guidance for the disposal of LAS195319 in the

absence of a specific Safety Data Sheet. It is not a substitute for a compound-specific risk

assessment and consultation with your institution's Environmental Health and Safety

department. Always adhere to local, state, and federal regulations regarding hazardous waste

disposal.

To cite this document: BenchChem. [Essential Guidance for the Disposal of LAS195319].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15542463#las195319-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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